![molecular formula C22H17N3O3 B2549553 1-(4-nitrobenzyl)-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one CAS No. 866010-22-2](/img/structure/B2549553.png)
1-(4-nitrobenzyl)-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-nitrobenzyl)-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one is a useful research compound. Its molecular formula is C22H17N3O3 and its molecular weight is 371.396. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis Approaches : Novel synthesis methods for 1,4-benzodiazepines and 1,4-benzodiazepin-5-ones have been reported, highlighting palladium-catalyzed carboamination reactions that offer heterocyclic products in good yield. These methods are pivotal for generating diverse derivatives for further study and application (Neukom, Aquino, & Wolfe, 2011).
Chemical Transformations : Research on stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones, including derivatives of 1,4-benzodiazepin-2-one, has produced cyclization products under standard nitroarene reduction conditions. Such transformations are crucial for understanding the reactivity and potential applications of these compounds in medicinal chemistry and material science (Bates & Li, 2002).
Solid-Phase Synthesis : The development of solid-phase synthesis techniques for polysubstituted 1,5-benzodiazepin-2-ones illustrates the versatility and efficiency of generating these compounds. Such methods facilitate the production of diverse derivatives for pharmacological screening and other applications (Schwarz, Tumelty, & Gallop, 1998).
Pharmacological Studies
Pharmacological Activity : Derivatives of 1,4-benzodiazepin-2-one have been synthesized and evaluated for their psychotropic effects, indicating the importance of the structural modifications on their biological activities. Such studies are vital for the development of new therapeutic agents (Ongone et al., 2018).
Inhibition of Nucleoside Transport : Analogs of 4-nitrobenzylthioinosine, related to the 1,4-benzodiazepin-2-one structure, have shown inhibition of the nucleoside transport protein ENT1. These findings contribute to the understanding of molecular interactions and could lead to the development of novel therapeutic strategies for diseases where nucleoside transport modulation is beneficial (Tromp et al., 2004).
Properties
IUPAC Name |
1-[(4-nitrophenyl)methyl]-5-phenyl-3H-1,4-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O3/c26-21-14-23-22(17-6-2-1-3-7-17)19-8-4-5-9-20(19)24(21)15-16-10-12-18(13-11-16)25(27)28/h1-13H,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVNVYZPNQOMGCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=CC=CC=C2C(=N1)C3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.